3-(2,5-Dichlorobenzoyl)-4-methylpyridine

• IUPAC Name: (2,5-dichlorophenyl)-(4-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C13H9Cl2NO/c1-8-4-5-16-7-11(8)13(17)10-6-9(14)2-3-12(10)15/h2-7H,1H3
• InChI Key: SINFHZXSQSPVAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H9Cl2NO
• Molecular Weight: 266.12 g/mol

Description

“3-(2,5-Dichlorobenzoyl)-4-methylpyridine” is a chemical compound that likely contains a pyridine ring, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

While specific synthesis methods for “3-(2,5-Dichlorobenzoyl)-4-methylpyridine” are not available, dichlorobenzoyl chloride compounds are often used as important substrates in the syntheses of various benzamide derivatives.

Scientific Research Applications

Supramolecular Association and Hydrogen Bonding

Hydrogen Bonded Supramolecular Association Research has explored the formation and characterization of proton-transfer complexes assembled from 2-amino-4-methylpyridine with various aromatic carboxylic acids, leading to the establishment of 1D-3D framework structures due to various non-covalent interactions. These structures are significant for their hydrogen-bonding features and potential applications in materials science (Khalib, Thanigaimani, Arshad, & Razak, 2014).

Chemical Synthesis and Purification

Purification of Chemical Intermediates The compound 2-Chloro-5-trichloromethylpyridine, an intermediate in various medicines and pesticides, has been studied for its purification process using methods like extraction, distillation, and column chromatography, achieving a purity surpassing 99%. This highlights the compound's importance in the pharmaceutical and agricultural sectors (Su Li, 2005).

Molecular Structure and Characterization

Novel Complexes and Molecular Structures Complexes involving 3-methylpyridine-2,5-dicarboxylic acid and compounds like cobalt chloride have been synthesized and characterized, revealing intricate three-dimensional structures. These studies are crucial for understanding the molecular architecture and potential applications in catalysis and materials science (Wang Ya-zhen, 2007).

Crystal Structure of Compounds The synthesis and crystal structure analysis of various compounds, such as N-tert-butyl-N′-(2,4-dichlorobenzoyl)-N-[1-(4-chlorophenyl)-1,4-dihydro-6-methylpyridazine-4-oxo-3-carbonyl]hydrazine, have been documented. These studies contribute to the field of crystallography and molecular design (Zou Xia, 2001).

Nonclassical and Supramolecular Interactions

Supramolecular Interactions in Molecular Salts The role of hydrogen bonds and non-classical interactions in directing the supramolecular structure of various molecular salts has been explored. These interactions are fundamental in understanding the self-assembly and structural properties of molecular systems (Hanif et al., 2020).